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Compound of Interest

Compound Name: 2,4-D methyl ester-d3

Cat. No.: B15143857 Get Quote

In-Depth Technical Guide: 2,4-D Methyl Ester-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,4-D methyl ester-d3, a

deuterated analog of the widely used herbicide 2,4-D methyl ester. This isotopically labeled

compound is a critical tool in analytical and research settings, particularly for mass

spectrometry-based quantification methods.

Core Chemical Data
2,4-D methyl ester-d3 is synthetically derived from 2,4-D methyl ester, with three hydrogen

atoms on the phenyl ring replaced by deuterium. This isotopic substitution results in a higher

molecular weight, which allows it to be distinguished from its non-deuterated counterpart in

mass spectrometry, making it an ideal internal standard for analytical applications.

Physicochemical Properties
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Property Value Non-Deuterated Value

CAS Number 358731-20-1 1928-38-7[1][2][3]

Molecular Formula C₉H₅D₃Cl₂O₃ C₉H₈Cl₂O₃[1][2]

Molecular Weight 238.08 g/mol 235.06 g/mol [3]

Appearance Typically a solid Solid[4]

Vapor Pressure ~0.0023 mmHg 0.0023 mmHg[4]

Analytical Applications and Experimental Protocols
2,4-D methyl ester-d3 is primarily utilized as an internal standard in quantitative analytical

methods, such as gas chromatography-mass spectrometry (GC-MS), to accurately determine

the concentration of 2,4-D and its related compounds in various matrices. The use of a

deuterated standard is crucial for correcting for analyte loss during sample preparation and for

variations in instrument response.

Experimental Protocol: Quantification of 2,4-D Methyl
Ester in Water by GC-MS
This protocol outlines a general procedure for the analysis of 2,4-D methyl ester in water

samples using 2,4-D methyl ester-d3 as an internal standard.

1. Sample Preparation:

To a 100 mL water sample, add a known amount of 2,4-D methyl ester-d3 solution (e.g.,

100 µL of a 1 µg/mL solution in a suitable solvent like isooctane).

Perform a liquid-liquid extraction by adding 20 mL of a suitable organic solvent (e.g.,

dichloromethane or a mixture of hexane and diethyl ether).

Shake the mixture vigorously for 2 minutes and allow the layers to separate.

Collect the organic layer and repeat the extraction process twice more.

Combine the organic extracts and dry them over anhydrous sodium sulfate.
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Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25

mm ID, 0.25 µm film thickness), is suitable.[5]

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.[5][6]

Ramp to 150 °C at a rate of 10 °C/min.[5][6]

Ramp to 200 °C at a rate of 45 °C/min.[5][6]

Ramp to 240 °C at a rate of 10 °C/min, hold for 2 minutes.[5][6]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor:

For 2,4-D methyl ester: The specific ions will depend on the fragmentation pattern.

Common ions for the non-deuterated form include m/z 234 (molecular ion), 236 (isotope

peak), and 201.[5]

For 2,4-D methyl ester-d3: The corresponding ions will be shifted by +3 m/z units (e.g.,

m/z 237, 239).

3. Quantification:
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A calibration curve is constructed by analyzing a series of standards containing known

concentrations of 2,4-D methyl ester and a constant concentration of the 2,4-D methyl
ester-d3 internal standard.

The ratio of the peak area of the analyte to the peak area of the internal standard is plotted

against the concentration of the analyte.

The concentration of 2,4-D methyl ester in the unknown sample is determined from the

calibration curve.

Metabolic Pathway of 2,4-D in Plants
The following diagram illustrates a simplified metabolic detoxification pathway of 2,4-D in

susceptible and resistant plants. In susceptible plants, 2,4-D is often conjugated with amino

acids. In resistant plants, a more efficient detoxification pathway involving hydroxylation and

subsequent glycosylation and malonylation has been identified.

Simplified Metabolic Pathway of 2,4-D in Plants
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Caption: Metabolic detoxification of 2,4-D in susceptible vs. resistant plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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